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Compound of Interest

Compound Name: Stavudine sodium

Cat. No.: B1139156

Stavudine, a synthetic thymidine nucleoside analog, is a potent antiretroviral agent used in the
treatment of Human Immunodeficiency Virus (HIV) infection.[1][2] This technical guide provides
an in-depth overview of the chemical properties, structure, and mechanism of action of
stavudine sodium, tailored for researchers, scientists, and drug development professionals.

Chemical Structure and Identification

Stavudine is chemically known as 2',3'-didehydro-3'-deoxythymidine.[3] The sodium salt form,
stavudine sodium, is often utilized in research and pharmaceutical formulations.

Chemical Structure of Stavudine;:

Physicochemical Properties

The physicochemical properties of stavudine and its sodium salt are summarized below. These
properties are crucial for its formulation, delivery, and biological activity.

General Properties
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Property Value

Source

2',3'-didehydro-3'-
deoxythymidine

Chemical Name

[3]

Synonyms d4T, Zerit, Sanilvudine

[4]

White to off-white crystalline
Appearance ]
solid

[3]

Tabulated Quantitative Data

Stavudine
Property Value
CAS Number 3056-17-5
Molecular Formula C10H12N204
Molecular Weight 224.2 g/mol
Melting Point 159-160 °C
Water Solubility (23 °C) ~83 mg/mL
Propylene Glycol Solubility (23 °C) ~30 mg/mL
n-Octanol/Water Partition Coefficient (23 °C) 0.144
pKa (Strongest Acidic) 9.95
pKa (Strongest Basic) -3
Polar Surface Area 78.87 A2

Sources:[1][3][4][5][6][7]

Stavudine Sodium
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Property Value

CAS Number 134624-73-0
Molecular Formula C10H11N2NaO4
Molecular Weight 246.2 g/mol
Solubility Soluble in DMSO

Sources:[8][9][10][11]

Mechanism of Action

Stavudine is a nucleoside reverse transcriptase inhibitor (NRTI).[1] Its antiviral activity is
dependent on its intracellular conversion to the active triphosphate form.

Signaling Pathway of Stavudine Activation and Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stavudine Sodium: A Comprehensive Technical Guide
on its Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139156#stavudine-sodium-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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